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Compound of Interest

Compound Name: Bistrifluron

Cat. No.: B1253245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bistrifluron is a potent benzoylurea insecticide that acts as a chitin synthesis inhibitor,

disrupting the molting process of a range of insect pests.[1] This technical guide provides a

comprehensive overview of the chemical properties of Bistrifluron, a detailed synthesis

protocol, and experimental workflows. The information is intended to serve as a valuable

resource for researchers and professionals engaged in the fields of pesticide development,

chemical synthesis, and related scientific disciplines.

Chemical Properties of Bistrifluron
Bistrifluron is a white to off-white, odorless crystalline powder.[2][3] It is characterized by its

low solubility in water and higher solubility in organic solvents such as methanol and

dichloromethane.[3][4]

Table 1: Physicochemical Properties of Bistrifluron
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Property Value References

IUPAC Name

N-[[2-Chloro-3,5-

bis(trifluoromethyl)phenyl]carb

amoyl]-2,6-difluorobenzamide

[1][3][5][6]

CAS Number 201593-84-2 [2][5][7][8][9][10]

Molecular Formula C₁₆H₇ClF₈N₂O₂ [2][5][9][10]

Molecular Weight 446.68 g/mol [1][2][5][7][8][9][10]

Appearance White to off-white powder/solid [2][4][8]

Melting Point 171.5 °C [2][3]

Solubility in Water 0.03 mg/L (at 20 °C, pH 7) [3]

Solubility in Organic Solvents
Methanol: 33,000 mg/L;

Dichloromethane: 64,000 mg/L
[3]

Purity Typically ≥ 98.0% (HPLC) [2]

XLogP3-AA 5.5 [1]

Synthesis of Bistrifluron
The synthesis of Bistrifluron, a member of the benzoylurea class of insecticides, is based on

the reaction of a substituted aniline with a benzoyl isocyanate. The core structure is formed by

the coupling of 2-chloro-3,5-bis(trifluoromethyl)aniline with 2,6-difluorobenzoyl isocyanate. The

detailed method for its production is described in U.S. Patent 6,022,882.[5]

The overall reaction is as follows:
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Reactants

Product

2-chloro-3,5-bis(trifluoromethyl)aniline

Bistrifluron

+

2,6-difluorobenzoyl isocyanate

Click to download full resolution via product page

Caption: Chemical synthesis pathway of Bistrifluron.

Experimental Protocols
The following sections detail the proposed experimental protocols for the synthesis and

characterization of Bistrifluron.

Synthesis of 2,6-difluorobenzoyl isocyanate
A common method for the synthesis of benzoyl isocyanates is the reaction of the

corresponding benzamide with oxalyl chloride or phosgene. In this case, 2,6-difluorobenzamide

would be reacted with a phosgene equivalent in an inert solvent.

Synthesis of Bistrifluron
Materials:

2-chloro-3,5-bis(trifluoromethyl)aniline
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2,6-difluorobenzoyl isocyanate

Anhydrous toluene (or other inert aprotic solvent)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere, dissolve 2-chloro-3,5-

bis(trifluoromethyl)aniline in anhydrous toluene.

Add a solution of 2,6-difluorobenzoyl isocyanate in anhydrous toluene dropwise to the stirred

solution at room temperature.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature.

The product, Bistrifluron, is expected to precipitate out of the solution.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold toluene and then with hexane to remove any unreacted

starting materials and byproducts.

Dry the purified product under vacuum.

Purification and Characterization
The crude Bistrifluron can be further purified by recrystallization from a suitable solvent

system, such as ethanol/water or toluene/hexane.

The structure and purity of the synthesized Bistrifluron should be confirmed using standard

analytical techniques:

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.
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¹H NMR and ¹⁹F NMR Spectroscopy: To confirm the chemical structure and the presence of

fluorine atoms.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., C=O, N-H).

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.
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Synthesis

Workup & Purification

Analysis

Dissolve 2-chloro-3,5-bis(trifluoromethyl)aniline in anhydrous toluene

Add 2,6-difluorobenzoyl isocyanate solution dropwise

Reflux the reaction mixture

Cool reaction mixture to room temperature

Collect precipitate by vacuum filtration

Wash solid with cold toluene and hexane

Dry the product under vacuum

Recrystallize for further purification (optional) HPLC for purity NMR (¹H, ¹⁹F) for structure elucidation IR for functional groups Mass Spectrometry for molecular weight

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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